Cas no 2549056-39-3 (N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine)

• Product Name: N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine
• CAS No: 2549056-39-3
• MF: C₁₆H₂₄N₆O
• MW: 316.401362419128
• CID: 5315015
• PubChem ID: 154583083
• Update Time: 2025-06-12

N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine
• F6619-3765
• AKOS040708637
• 2549056-39-3
• N,N,6-Trimethyl-2-[4-[(5-methyl-4-isoxazolyl)methyl]-1-piperazinyl]-4-pyrimidinamine

• Inchi： 1S/C16H24N6O/c1-12-9-15(20(3)4)19-16(18-12)22-7-5-21(6-8-22)11-14-10-17-23-13(14)2/h9-10H,5-8,11H2,1-4H3
• InChI Key： MVVUNMQLUXQLLM-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=C(C)ON=C3)CC2)=NC(C)=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 316.20115941g/mol
• Monoisotopic Mass: 316.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.9±60.0 °C(Predicted)
• pka: 9.57±0.10(Predicted)

Additional information on N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine

Research Brief on N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine (CAS: 2549056-39-3)

The compound N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine (CAS: 2549056-39-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, featuring a pyrimidine core linked to a piperazine moiety and a methyl-oxazole group, contributes to its selective binding affinity and efficacy. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacokinetic profile.

In preclinical trials, N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine has demonstrated promising results in mitigating disease progression in models of autoimmune disorders and certain cancers. Specifically, its ability to inhibit key signaling molecules such as JAK/STAT and PI3K/AKT pathways has been well-documented. These findings suggest its potential as a multi-targeted therapeutic agent, though further validation in clinical settings is warranted.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. Green chemistry approaches, including catalytic methods and solvent optimization, have been explored to enhance sustainability and cost-effectiveness. These advancements are critical for facilitating future translational studies and commercialization efforts.

Despite the encouraging data, several challenges remain. The compound's metabolic stability, bioavailability, and potential off-target effects require thorough investigation. Ongoing research is focused on structural derivatives and formulation strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, N,N,6-trimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine represents a promising avenue for drug discovery. Its multifaceted pharmacological profile and recent synthetic advancements position it as a compelling subject for future research. Continued exploration of its therapeutic potential and mechanistic insights will be pivotal in realizing its clinical applications.